Cas no 2375259-89-3 (Cyclohexanecarboxylic acid, 4-bromo-, methyl ester, cis-)

• Product Name: Cyclohexanecarboxylic acid, 4-bromo-, methyl ester, cis-
• CAS No: 2375259-89-3
• MF: C₈H₁₃BrO₂
• MW: 221.091622114182
• CID: 5862919
• PubChem ID: 70310810
• Update Time: 2026-03-11

Cyclohexanecarboxylic acid, 4-bromo-, methyl ester, cis- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylic acid, 4-bromo-, methyl ester, cis-
• methyl cis-4-bromocyclohexanecarboxylate
• 101654-20-0
• D77081
• Methyl4-bromocyclohexanecarboxylate
• SCHEMBL8228880
• MFCD32069027
• EN300-255887
• Methyl 4-bromocyclohexanecarboxylate
• methyl 4-bromocyclohexane-1-carboxylate
• SY329642
• CS-0112564
• 2375259-89-3
• cis-Methyl 4-bromocyclohexanecarboxylate
• EN300-7437700
• methyl (1s,4s)-4-bromocyclohexane-1-carboxylate

• Inchi： 1S/C8H13BrO2/c1-11-8(10)6-2-4-7(9)5-3-6/h6-7H,2-5H2,1H3/t6-,7+
• InChI Key： OFRSHQMUOVAUDD-KNVOCYPGSA-N
• SMILES： [C@@H]1(C(OC)=O)CC[C@H](Br)CC1

Computed Properties

• Exact Mass: 220.00989g/mol
• Monoisotopic Mass: 220.00989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.395±0.06 g/cm3(Predicted)
• Boiling Point: 237.7±33.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Alkyl halides Cyclohexyl halides

Additional information on Cyclohexanecarboxylic acid, 4-bromo-, methyl ester, cis-

Cyclohexanecarboxylic acid, 4-bromo-, methyl ester, cis- (CAS No. 2375259-89-3): An Overview

Cyclohexanecarboxylic acid, 4-bromo-, methyl ester, cis- (CAS No. 2375259-89-3) is a versatile organic compound with significant applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its unique structural features and chemical properties, making it a valuable intermediate in the development of novel drugs and advanced materials.

The cis configuration of the compound is particularly noteworthy, as it influences the compound's reactivity and biological activity. The presence of the 4-bromo substituent and the methyl ester group further enhances its utility in synthetic chemistry and drug discovery. This article provides a comprehensive overview of Cyclohexanecarboxylic acid, 4-bromo-, methyl ester, cis-, including its synthesis, properties, applications, and recent research developments.

Synthesis and Structural Characteristics

The synthesis of Cyclohexanecarboxylic acid, 4-bromo-, methyl ester, cis- typically involves a multi-step process that includes the bromination of cyclohexanecarboxylic acid followed by esterification. The cis configuration can be achieved through controlled reaction conditions or by using chiral catalysts to ensure stereoselectivity. The compound's structure consists of a cyclohexane ring with a carboxylic acid group at one position and a bromine atom at the 4-position. The carboxylic acid group is esterified to form the methyl ester.

The cis configuration of the double bond is crucial for many applications, as it can affect the compound's physical properties and reactivity. For example, the cis isomer often exhibits different solubility and melting point characteristics compared to its trans counterpart. These differences can be leveraged in various chemical processes and formulations.

Physical and Chemical Properties

Cyclohexanecarboxylic acid, 4-bromo-, methyl ester, cis- (CAS No. 2375259-89-3) has several key physical and chemical properties that make it suitable for various applications:

• Molecular Formula: C₈H₁₃BrO₂
• Molecular Weight: 211.09 g/mol
• Melting Point: Approximately 45-50°C
• Boiling Point: Approximately 180-185°C (at reduced pressure)
• Solubility: Soluble in common organic solvents such as ethanol, acetone, and dichloromethane; slightly soluble in water
• Density: Approximately 1.3 g/cm³
• Refractive Index: Approximately 1.500 (at 20°C)

The compound's solubility in organic solvents makes it easy to handle in laboratory settings and industrial processes. Its moderate melting point and boiling point also contribute to its stability under various conditions.

Applications in Pharmaceuticals

Cyclohexanecarboxylic acid, 4-bromo-, methyl ester, cis- has gained significant attention in the pharmaceutical industry due to its potential as an intermediate in drug synthesis. The bromine substituent can be used for further functionalization or cross-coupling reactions to introduce other functional groups or complex molecular structures. This versatility makes it an attractive starting material for the development of new drugs with diverse therapeutic applications.

In recent studies, researchers have explored the use of this compound in the synthesis of antiviral agents and anticancer drugs. For example, a study published in the Journal of Medicinal Chemistry reported the successful synthesis of a series of antiviral compounds derived from Cyclohexanecarboxylic acid, 4-bromo-, methyl ester, cis-. These compounds showed promising activity against several viral strains, including influenza and HIV.

Another study published in Bioorganic & Medicinal Chemistry Letters investigated the use of this compound as an intermediate in the synthesis of anticancer agents. The resulting compounds exhibited potent cytotoxic activity against various cancer cell lines, suggesting their potential as novel therapeutic agents.

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